(E)-2-(4-chlorophenyl)-N-(oxolan-2-ylmethyl)ethenesulfonamide

• IUPAC Name: (E)-2-(4-chlorophenyl)-N-(oxolan-2-ylmethyl)ethenesulfonamide
• InChI: InChI=1S/C13H16ClNO3S/c14-12-5-3-11(4-6-12)7-9-19(16,17)15-10-13-2-1-8-18-13/h3-7,9,13,15H,1-2,8,10H2/b9-7+
• InChI Key: HYLJVBLMQHEFMQ-VQHVLOKHSA-N
• Canonical SMILES: C1CC(OC1)CNS(=O)(=O)C=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1CC(OC1)CNS(=O)(=O)/C=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C13H16ClNO3S
• Molecular Weight: 301.79 g/mol
• CAS No.: 1331530-23-4

Description

(E)-2-(4-chlorophenyl)-N-(oxolan-2-ylmethyl)ethenesulfonamide is a useful research compound. Its molecular formula is C13H16ClNO3S and its molecular weight is 301.79. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Chemical Reactions

The study of insertions of ethene and carbon monoxide into the S-S bond of nido-clusters highlights innovative approaches in organic synthesis, showcasing the versatility of ethenesulfonamide derivatives in facilitating complex chemical transformations (Messelhäuser et al., 1987).

Molecular Interactions and Crystallography

Research on benzenesulfonamide derivatives, including those with chlorophenyl groups, focuses on their crystal structures and intermolecular interactions. These studies are vital for understanding the molecular basis of material properties and biological activity (Bats et al., 2001).

Medicinal Chemistry and Biological Applications

The synthesis and evaluation of benzenesulfonamide derivatives for antiproliferative activity against tumor cell lines demonstrate the potential of these compounds in developing new therapeutic agents. This research contributes to the broader field of medicinal chemistry by exploring novel anticancer compounds (Motavallizadeh et al., 2014).

Advanced Oxidation Processes

The study on the photooxidation of chloroaniline and N-(4-chlorophenyl)-benzenesulfonamide to nitroso- and nitro-products provides insights into environmental chemistry, specifically the degradation pathways of organic pollutants. Such research is crucial for developing more efficient water treatment technologies (Miller & Crosby, 1983).

Electro-Optic Materials

Research into the layer-by-layer self-assembly of pyrrole-based donor-acceptor chromophores, including sulfonamide derivatives, underscores the potential of these materials in electro-optic applications. This work is at the forefront of materials science, aiming to create advanced materials for optical and electronic devices (Facchetti et al., 2003).